Cas no 1804172-84-6 (2-Fluoro-6-iodo-1H-benzimidazole)

• Product Name: 2-Fluoro-6-iodo-1H-benzimidazole
• CAS No: 1804172-84-6
• MF: C₇H₄FIN₂
• MW: 262.022936820984
• CID: 4826169
• Update Time: 2025-05-19

2-Fluoro-6-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-iodo-1H-benzimidazole
• 2-Fluoro-6-iodo-1H-benzo[d]imidazole

• Inchi： 1S/C7H4FIN2/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,(H,10,11)
• InChI Key： JURNNLGQMMRBSP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)NC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7

Additional information on 2-Fluoro-6-iodo-1H-benzimidazole

Introduction to 2-Fluoro-6-iodo-1H-benzimidazole (CAS No. 1804172-84-6)

2-Fluoro-6-iodo-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1804172-84-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 2-Fluoro-6-iodo-1H-benzimidazole, particularly the presence of both fluorine and iodine substituents, make it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery.

The benzimidazole core is a privileged scaffold in medicinal chemistry, widely recognized for its role in the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The introduction of fluorine and iodine atoms into the benzimidazole ring enhances its pharmacological properties by influencing electronic distribution, lipophilicity, and binding affinity to biological targets. Specifically, the fluorine atom can improve metabolic stability and binding interactions, while the iodine atom serves as a handle for further functionalization via cross-coupling reactions.

In recent years, 2-Fluoro-6-iodo-1H-benzimidazole has been extensively studied for its applications in the synthesis of novel bioactive molecules. One of the most notable areas of research is its use as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the benzimidazole scaffold, researchers have been able to develop potent inhibitors that selectively target specific kinases. The fluorine and iodine substituents in 2-Fluoro-6-iodo-1H-benzimidazole facilitate the introduction of additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the construction of complex drug candidates.

Another area where 2-Fluoro-6-iodo-1H-benzimidazole has shown promise is in the synthesis of antiviral agents. The ability to introduce fluorine atoms into pharmaceutical compounds often enhances their antiviral activity by improving pharmacokinetic properties. For instance, fluoro-substituted benzimidazoles have been explored as inhibitors of viral proteases and polymerases. The iodine atom in 2-Fluoro-6-iodo-1H-benzimidazole also allows for further derivatization, enabling the creation of molecules with enhanced binding affinity to viral targets. Recent studies have highlighted its role in developing inhibitors against RNA viruses, where the benzimidazole moiety interacts with critical residues in viral enzymes.

The compound's utility extends beyond oncology and virology; it has also been investigated for its potential in treating neurological disorders. Benzimidazoles are known to interact with various neurotransmitter receptors and ion channels, making them attractive candidates for drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The fluorine and iodine substituents in 2-Fluoro-6-iodo-1H-benzimidazole can fine-tune its pharmacological profile, enhancing its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders.

Synthetic methodologies involving 2-Fluoro-6-iodo-1H-benzimidazole have also seen significant advancements. Modern synthetic strategies leverage transition metal catalysis to achieve efficient functionalization of the benzimidazole core. For example, palladium-catalyzed C-H activation has enabled direct introduction of substituents at positions previously inaccessible through traditional synthetic routes. Additionally, flow chemistry techniques have been employed to improve scalability and reproducibility in the synthesis of 2-fluoro -6 -iodo -1 H -benzimidazole derivatives.

The impact of these synthetic advancements is evident in the increasing number of patents and scientific publications reporting novel applications of 2-fluoro -6 -iodo -1 H -benzimidazole. Researchers are continuously exploring new derivatives with enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening have further accelerated the discovery process by allowing rapid evaluation of large libraries of benzimidazole derivatives.

In conclusion, 2 - Fluoro - 6 - iodo - 1 H -benzimidazole (CAS No . 1804172 - 84 - 6) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it an invaluable building block for developing drugs targeting a wide range of diseases . As synthetic methodologies continue to evolve ,the applications of this compound are expected to expand ,leading to novel therapeutic interventions that improve patient outcomes .